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Compound of Interest

Compound Name: 1-(Difluoromethyl)-3-nitrobenzene

Cat. No.: B046256

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 1-
(difluoromethyl)-3-nitrobenzene, focusing on its structure, properties, synthesis, and spectral
characterization. The information is intended for researchers, scientists, and professionals in
the field of drug development and chemical synthesis.

Chemical Structure and Properties

1-(Difluoromethyl)-3-nitrobenzene is an aromatic organic compound with the chemical
formula C7HsF2NO:. Its structure consists of a benzene ring substituted with a difluoromethyl
group (-CHF2) at position 1 and a nitro group (-NO2) at position 3.
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nitrobenzene.

Table 1: Physicochemical Properties of 1-(Difluoromethyl)-3-nitrobenzene

Property Value Reference

CAS Number 403-25-8 [1[21[3][4][516]17118]
Molecular Formula C7HsF2NO2 [2][4]1[5][6]
Molecular Weight 173.12 g/mol [2][3][4][6]
Appearance Light yellow oil [1]

Boiling Point 112-114 °C @ 11 mmHg [517]

Melting Point -14t0 -13.5°C [7]

Density 1.396 g/cm3 [7]

Refractive Index 1513 @ 20 °C [7]

Experimental Protocols

Synthesis of 1-(Difluoromethyl)-3-nitrobenzene via

Sandmeyer Difluoromethylation

A documented method for the synthesis of 1-(difluoromethyl)-3-nitrobenzene is the

Sandmeyer difluoromethylation of 3-nitrobenzenediazonium tetrafluoroborate.[1]

Experimental Procedure:

The synthesis is performed following a standard procedure, commencing with 3-

nitrobenzenediazonium tetrafluoroborate (1.00 mmol, 237 mg).[1] Following the reaction and

subsequent purification, 1-(difluoromethyl)-3-nitrobenzene is isolated as a light yellow oil.[1]

The reported yield for this procedure is 66% (114 mg, 0.66 mmol).[1]
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Spectroscopic Data

The following tables summarize the key spectroscopic data for the characterization of 1-
(difluoromethyl)-3-nitrobenzene.

Table 2: *H NMR Data for 1-(Difluoromethyl)-3-nitrobenzene
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Chemical Shift (3)

Coupling Constant

opm Multiplicity (3) Hz Assignment
8.45 S Ar-H

8.29 d 8.0 Ar-H

7.91 d 8.0 Ar-H

7.74 t 8.0 Ar-H

6.78 t 55.2 CHF2

Solvent: CDCls, Frequency: 400 MHz[1]

Table 3: Infrared (IR) Spectroscopy Data for 1-(Difluoromethyl)-3-nitrobenzene

Wavenumber (cm~—2)

Assignment

3092 Aromatic C-H stretch
1621 Aromatic C=C stretch
1538 Asymmetric NO: stretch
1354 Symmetric NOz2 stretch
1098 C-F stretch

1045 C-F stretch

812 C-H out-of-plane bend
739 C-H out-of-plane bend

Method: Neat[1]

Table 4: High-Resolution Mass Spectrometry (HRMS) Data for 1-(Difluoromethyl)-3-

nitrobenzene
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lonization Mode Calculated m/z Found m/z
EI-TOF 173.0288 173.0285
[M]*[1]
Conclusion

This technical guide provides essential data on the chemical structure, properties, synthesis,
and spectroscopic characterization of 1-(difluoromethyl)-3-nitrobenzene. The detailed
experimental protocol and comprehensive spectral data serve as a valuable resource for
researchers engaged in the synthesis and application of fluorinated aromatic compounds in
various fields, including medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
. 403-25-8 1-(Difluoromethyl)-3-nitro-benzene AKSci 2687AE [aksci.com]

. appchemical.com [appchemical.com]

. 403-25-8|1-(Difluoromethyl)-3-nitrobenzene|BLD Pharm [bldpharm.com]

. CAS Common Chemistry [commonchemistry.cas.org]

. 403-25-8 | 1-(Difluoromethyl)-3-nitro-benzene - Alachem Co., Ltd. [alachem.co.jp]

°
~ » &) B~ w N -

. CAS 403-25-8 | 4754-3-39 | MDL MFCD18071057 | 3-(Difluoromethyl)nitrobenzene |
SynQuest Laboratories [synquestlabs.com]

o 8.403-25-8 / 1-(Difluoromethyl)-3-nitro-benzene | BTCpharm#t£[&Z4 [btcpharm.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 1-(Difluoromethyl)-3-
nitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046256#chemical-structure-of-1-difluoromethyl-3-
nitrobenzene]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


http://pstorage-acs-6854636.s3.amazonaws.com/3869131/ol5030037_si_001.pdf
https://www.benchchem.com/product/b046256?utm_src=pdf-body
https://www.benchchem.com/product/b046256?utm_src=pdf-custom-synthesis
http://pstorage-acs-6854636.s3.amazonaws.com/3869131/ol5030037_si_001.pdf
https://aksci.com/item_detail.php?cat=2687AE
https://www.appchemical.com/products/403-25-8?cate_name=Chemistry&cate2_name=Material%20Science&cate_id=1&cate2_id=4&pro_name=1-(Difluoromethyl)-3-nitro-benzene&keyword=
https://www.bldpharm.com/products/403-25-8.html
https://commonchemistry.cas.org/detail?cas_rn=403-25-8
https://www.alachem.co.jp/en/product/403-25-8
https://www.synquestlabs.com/ProductV2/ProductDetail/103256
https://www.synquestlabs.com/ProductV2/ProductDetail/103256
https://www.btcpharm.com/en/shop/product/403-25-8
https://www.benchchem.com/product/b046256#chemical-structure-of-1-difluoromethyl-3-nitrobenzene
https://www.benchchem.com/product/b046256#chemical-structure-of-1-difluoromethyl-3-nitrobenzene
https://www.benchchem.com/product/b046256#chemical-structure-of-1-difluoromethyl-3-nitrobenzene
https://www.benchchem.com/product/b046256#chemical-structure-of-1-difluoromethyl-3-nitrobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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